Cas no 111397-40-1 (1,4-Butanediamine,N1-(3-aminopropyl)-2,2-difluoro-)

1,4-Butanediamine,N1-(3-aminopropyl)-2,2-difluoro- structure
111397-40-1 structure
Product Name:1,4-Butanediamine,N1-(3-aminopropyl)-2,2-difluoro-
CAS No:111397-40-1
MF:C7H17F2N3
MW:181.226788282394
CID:198869
PubChem ID:130677
Update Time:2025-04-19

1,4-Butanediamine,N1-(3-aminopropyl)-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine,N1-(3-aminopropyl)-2,2-difluoro-
    • 6,6-difluorospermidine
    • N-(3-aminopropyl)-2,2-difluorobutane-1,4-diamine
    • N~1~-(3-aminopropyl)-2,2-difluorobutane-1,4-diamine
    • DTXSID60149641
    • SCHEMBL6563347
    • 6,6-difluoro-4-azaoctane-1,8-diamine
    • 1,4-Butanediamine, N1-(3-aminopropyl)-2,2-difluoro-
    • CHEMBL77442
    • IETGRDVAZYBZCY-UHFFFAOYSA-N
    • 111397-40-1
    • Inchi: 1S/C7H17F2N3/c8-7(9,2-4-11)6-12-5-1-3-10/h12H,1-6,10-11H2
    • InChI Key: IETGRDVAZYBZCY-UHFFFAOYSA-N
    • SMILES: FC(CCN)(CNCCCN)F

Computed Properties

  • Exact Mass: 181.13921
  • Monoisotopic Mass: 181.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • Density: 1.058
  • Boiling Point: 257.3°Cat760mmHg
  • Flash Point: 109.4°C
  • Refractive Index: 1.443
  • PSA: 64.07
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